The effect of degeneracy and the impact of free-carrier screening on a low-field mobility and a high-field drift velocity in MoS2 and WS2 are explored using an in-house ensemble Monte Carlo simulator. Electron low field mobility increases to 8400cm2V−1s−1 for MoS2 and to 12040cm2V−1s−1 for WS2 when temperature decreases to 77K and carrier concentration is around 5×1012cm−2 . In the case of holes, best mobility values were 9320cm2V−1s−1 and 13290cm2V−1s−1 , reached at similar temperature and carrier concentration conditions while at room temperature these fall to 80cm2V−1s−1 and 150cm2V−1s−1 for MoS2 and WS2, respectively. The carrier screening effect plays a major role at low fields, and low and intermediate temperatures, where a combination of large occupancy of primary valleys and carrier–phonon interactions dominated by relatively low energy exchange processes results in an enhanced screening of intrinsic scattering. For electrons, degeneracy yields to transport in secondary valleys, which plays an important role in the decrease of the low field mobility at high concentrations and/or at room temperature. The high-field drift velocity is not much affected by carrier screening because of an increased carrier scattering with surface optical polar phonons, favouring larger phonon wavevector interactions with small dielectric function values.

The efficacy of two carbon-based nanomaterials, graphene oxide (GO) and Ti3C2 MXene (MX), on the radiosensitivity of the breast cancer cells (BCCs) was investigated using clinical x-ray irradiation. The prepared GO and MX nanoparticles (NPs) were firstly characterized utilizing Fourier transform infrared, ultraviolet–visible, atomic force microscopy and transmission electron microscopy techniques and subsequently assessed in terms of their radiobiological properties. The results of the cell toxicity assay indicated that neither NPs exhibited significant cytotoxicity after 48 h incubation with BCC up to 50 µg ml−1 concentration without irradiation. The cell internalization results showed an approximately equivalent cellular uptake for both NPs after 6 h incubation with BCC. Our comparative studies with radiotherapy demonstrated that both NPs substantially increased cell proliferation inhibition and cell apoptosis of BCC under x-ray irradiation when compared to BCC treated with irradiation alone. Additionally, the 2ʹ,7ʹ-dichlorofluorescin diacetate flow cytometry results and fluorescent microscopy images revealed that both NPs remarkably increased the level of intracellular reactive oxygen species (ROS) generation in BCC under x-ray irradiation. The MX nanosheets exhibited superior radiosensitization efficiency than GO under x-ray irradiation due to its higher level of intracellular ROS generation (MX = 75.2% and GO = 65.2%). Clonogenic cell survival assay and extracted radiobiological parameters revealed that both NPs in combination with x-ray irradiation induced more lethal damage and less sublethal damage to BCC. Generally, the obtained results demonstrate that the MX NPs, as a stronger radiosensitizer than GO, could be a promising candidate for enhancing the effectiveness of radiotherapy in breast cancer treatment.

The family of antiferromagnetic layered metal hexathiohypo diphosphates, M2P2S6 represents a versatile class of materials, particularly interesting for fundamental studies on magnetic properties in low dimensional structures, and yet exhibiting great potential for a broad variety of applications including catalysis, energy storage and conversion, and spintronics. In this work, three representatives of this family of 2D materials (M = Fe, Ni, and Mn) are exfoliated in the liquid phase under inert conditions and the nanosheet’s properties are studied in detail for different sizes of all three compounds. Centrifugation-based size selection is performed for this purpose. The exfoliability and structural integrity of the nanosheets is studied by statistical atomic force microscopy and transmission electron microscopy measurements. Further, we report size and thickness dependent optical properties and spectroscopic metrics for the average material dimensions in dispersion, as well as the nanomaterials’ magnetic response using a combination of cryo-Raman and superconducting quantum interference device measurements. Finally, the material stability is studied semi-quantitatively, using time and temperature dependent extinction and absorbance spectroscopy, enabling the determination of the materials’ half-life, portion of reacted substance and the macroscopic activation energy for the degradation.

Mirror twin grain boundary (MTB) defects, being a special type of high-symmetry one-dimensional (1D) defects in two-dimensional atomically thin transition metal dichalcogenides (TMDCs), have received considerable interest due to their unique structures and intriguing 1D properties. However, formation and distribution of MTBs in hybrid TMDC materials such as heterojunction remain scarcely studied. Herein, we investigate the spatial distribution, lattice registry and formation mechanism of MTBs in molecular beam epitaxy grown monolayer WSe2–MoSe2 lateral heterojunctions using atomic-resolution annular dark-field scanning transmission electron microscopy (ADF-STEM). MTBs manifest a much higher density in MoSe2 than in WSe2 domains with a few of them spanning coherently across the domain interface. Compositionally, a Mo-dominant rather than W-dominant configuration was observed in those MTBs located in WSe2 domains and its origin can be attributed to the preferable Mo substitution to W along the MTBs occurring at the later MoSe2 growth period. This proposed mechanism is supported by ab-initio density functional theory calculations and substitution dynamics captured by in-situ ADF-STEM. The present study deepens our understanding of MTBs in heterostructured TMDCs, which may also serve as an excellent platform for the exploration of intriguing 1D physics.

Layered materials (LMs) produced by liquid phase exfoliation (LPE) can be used as building blocks for optoelectronic applications. However, when compared with mechanically exfoliated flakes, or films prepared by chemical vapor deposition (CVD), LPE-based printed optoelectronic devices are limited by mobility, defects and trap states. Here, we present a scalable fabrication technique combining CVD with LPE LMs to overcome such limitations. We use black phosphorus inks, inkjet-printed on graphene on Si/SiO2, patterned by inkjet printing based lithography, and source and drain electrodes printed with an Ag ink, to prepare photodetectors (PDs). These have an external responsivity (R ext)∼337 A W−1 at 488 nm, and operate from visible (∼488 nm) to short-wave infrared (∼2.7 µm, R ext∼ 48 mA W−1). We also use this approach to fabricate flexible PDs on polyester fabric, one of the most common used in textiles, achieving R ext∼ 6 mA W−1 at 488 nm for an operating voltage of 1 V. Thus, our combination of scalable CVD and LPE techniques via inkjet printing is promising for wearable and flexible applications.

Layered van der Waals materials have risen as a powerful platform to engineer artificial competing states of matter. Here we show the emergence of multiferroic order in twisted chromium trihalide bilayers, an order fully driven by the moiré pattern and absent in aligned multilayers. Using a combination of spin models and ab initio calculations, we show that a spin texture is generated in the moiré supercell of the twisted system as a consequence of the competition between stacking-dependent interlayer magnetic exchange and magnetic anisotropy. An electric polarization arises associated with such a non-collinear magnetic state due to the spin–orbit coupling, leading to the emergence of a local ferroelectric order following the moiré. Among the stochiometric trihalides, our results show that twisted CrBr3 bilayers give rise to the strongest multiferroic order. We further show the emergence of a strong magnetoelectric coupling, which allows the electric generation and control of magnetic skyrmions. Our results put forward twisted chromium trihalide bilayers, and in particular CrBr3 bilayers, as a powerful platform to engineer artificial multiferroic materials and electrically tunable topological magnetic textures.

Hybrid organic/inorganic Van der Waals heterostructures have emerged recently with enormous potential applications in nanotechnology and industrial areas. In these heterostructures, the interfacial effects can modulate the final properties, creating further possibilities in the design and operation of innovative devices. With this perspective in mind, we report on an experimental investigation of a hybrid organic/inorganic heterostructure of coronene and a few-layers MoS2 . We observe a local enhancement of MoS2 optical properties using both far-field and near-field Raman scattering and photoluminescence. Mainly located at MoS2 edges and defects, the local enhancement is due to the assembling of coronene molecules in MoS2 , as confirmed by atomic force microscopy. Quantum semi-empirical and fully atomistic molecular dynamics simulations were also used to gain further insights into these phenomena. Our results pave the way to engineer molecules in two-dimensional (2D) layered nanomaterials and control and modulate optical phenomena.

Two-dimensional (2D) MXenes have attracted significant attention in electromagnetic interference (EMI) shielding applications due to their excellent metallic conductivity, high surface area, 2D geometry, tunable surface chemistry, and solution processability. In this study, we present a straightforward way of introducing multiple nanoscale interfaces into Ti3C2T x MXenes using insulating graphene oxide (GO) intercalants to enhance internal scattering, resulting in improved EMI shielding effectiveness (SE). The amine-functionalized MXene with positive surface charge and negatively charged GO flakes are electrostatically self-assembled to form a 2D/2D heterostack of MXene/GO nanosheets. The resultant 2D/2D alternating heterostack of MXene/GO bearing multiple internal interfaces with significant impedance mismatch enhances the internal scattering of incident electromagnetic (EM) waves. Interestingly, despite their inferior electrical conductivity, the MXene/GO heterostack films exhibit higher EMI SE values than the randomly mixed hybrid films, and even outperform pristine MXene films. These MXene/GO heterostack films with enhanced absorption of EM waves via the strong internal scattering effect suggest a valuable pathway toward practical EMI shielding with thin and lightweight features.

Two-dimensional (2D) materials are considered to be promising candidates for constructing revolutionary electronic devices. However, difficulties in controlling the polarity, concentration, and spatial distribution of charge carriers in 2D materials make the construction of 2D p–n junctions rather challenging. Here, we report the successful construction of ultrafast-programmable 2D p–n homojunctions with a semi-floating-gate configuration based on a vertically stacked molybdenum disulfide (MoS2)/hexagonal boron nitride/multilayer graphene van der Waals heterostructure. By partially electrostatically doping the MoS2 channel under different control-gate voltage pulses, three types of 2D homojunctions, including p–n, n+–n, and n–n, can be constructed. The 2D p–n homojunction can be programmed at an ultrafast speed of within 160 ns and exhibits a large rectification ratio of ∼104. Based on a modified Shockley equation, an ideality factor of ∼2.05 is extracted, indicating that the recombination process dominated the transport mechanism. The MoS2 2D p–n homojunction shows a maximum electrical power conversion efficiency of up to 2.66% under a weak light power of 0.61 nW and a high photovoltage responsivity of 5.72 × 109 V W−1. These results indicate that the ultrafast-programmable 2D p–n homojunction has great potential for use in high-performance photovoltaics and optoelectronics.

Nanomechanical spectroscopy (NMS) is a recently developed approach to determine optical absorption spectra of nanoscale materials via mechanical measurements. It is based on measuring changes in the resonance frequency of a membrane resonator vs. the photon energy of incoming light. This method is a direct measurement of absorption, which has practical advantages compared to common optical spectroscopy approaches. In the case of two-dimensional (2D) materials, NMS overcomes limitations inherent to conventional optical methods, such as the complications associated with measurements at high magnetic fields and low temperatures. In this work, we develop a protocol for NMS of 2D materials that yields two orders of magnitude improved sensitivity compared to previous approaches, while being simpler to use. To this end, we use mechanical sample actuation, which simplifies the experiment and provides a reliable calibration for greater accuracy. Additionally, the use of low-stress silicon nitride membranes as our substrate reduces the noise-equivalent power to NEP=890 fW Hz−1 , comparable to commercial semiconductor photodetectors. We use our approach to spectroscopically characterize a 2D transition metal dichalcogenide (WS2), a layered magnetic semiconductor (CrPS4), and a plasmonic super-crystal consisting of gold nanoparticles.